Cas no 148043-73-6 (4,4,5,5,5-Pentafluoropentan-1-ol)

• Product Name: 4,4,5,5,5-Pentafluoropentan-1-ol
• CAS No: 148043-73-6
• MF: C₅H₇F₅O
• MW: 178.1005
• MDL: MFCD00153224
• CID: 65074
• PubChem ID: 87575429
• Update Time: 2025-05-21

4,4,5,5,5-Pentafluoropentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5,5-Pentafluoropentan-1-ol
• 4,4,5,5,5-PENTAFLUOROPENTANOL
• 4,4,5,5,5-PENTAFLUORO-1-PENTANOL
• Pentafluoropentanol
• 4,4,5,5,5-Pentafluoropentan
• 4,4,5,5,5-Pentafluor
• Fulvestrant InterMediates
• 1-Pentanol,4,4,5,5,5-pentafluoro-
• 4,4,5,5,5-Pentafluoropentan-1-ol96%
• 4,4,5,5,5-Pentafluoropentan-1-ol 96%
• 4,4,5,5,5-Pentafluoro-1-pentanol,95%
• 4,4,5,5,5-Pentafluoro-1-pentanol 95%
• 1-Pentanol, 4,4,5,5,5-pentafluoro-
• QROUUECTKRZFHF-UHFFFAOYSA-N
• Fulvestrant intermediate
• 3-(Perfluoroethyl)propanol
• 3-(Perfluoroethyl)propan-1-ol
• Jsp002773
• 4,4,5,5,5-pentafluoro pentanol
• 4,4,5,5,5-pentafluoro-pentanol
• EBD25196
• BCP04848
• STL554274
• MFCD00153224
• 4,4,5,5,5-pentafluorpentan-1-ol
• P1342
• AS-31123
• 4,4,5,5,5-Pentafluoro-1-pentanol, 95%
• CHEMBL4552519
• SCHEMBL338407
• DTXSID70869964
• 148043-73-6
• AKOS005063804
• EC 421-360-9
• BBL100480
• NS00019368
• CS-0011470
• Q-101274
• 4,4,5,5,5-pentafluoropentyl alcohol
• EN300-1933524

• MDL： MFCD00153224
• Inchi： 1S/C5H7F5O/c6-4(7,2-1-3-11)5(8,9)10/h11H,1-3H2
• InChI Key： QROUUECTKRZFHF-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C([H])([H])C([H])([H])C([H])([H])O[H])F

Computed Properties

• Exact Mass: 178.04200
• Monoisotopic Mass: 178.041706
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: liquid
• Density: 1.35 g/mL at 25 °C(lit.)
• Melting Point: 236ºC
• Boiling Point: 62-64 °C/35 mmHg(lit.)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.33(lit.)
• PSA: 20.23000
• LogP: 1.95650
• Solubility: Not determined

4,4,5,5,5-Pentafluoropentan-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：1993
• WGK Germany：2
• Hazard Category Code： 36
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：FLAMMABLE
• Storage Condition：Sealed in dry,2-8°C(BD91944)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 4,4,5,5,5-Pentafluoropentan-1-ol

Recent Advances in the Application of 4,4,5,5,5-Pentafluoropentan-1-ol (CAS: 148043-73-6) in Chemical Biology and Pharmaceutical Research

The compound 4,4,5,5,5-Pentafluoropentan-1-ol (CAS: 148043-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. This fluorinated alcohol serves as a critical intermediate in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the metabolic stability and bioavailability of drug candidates, making it a valuable tool in medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 4,4,5,5,5-Pentafluoropentan-1-ol as a key building block in the development of novel protease inhibitors. The researchers utilized this compound to introduce fluorine atoms into the inhibitor scaffold, which significantly improved the compound's binding affinity and selectivity. The study also revealed that the fluorinated side chain contributed to reduced off-target effects, a common challenge in protease inhibitor design.

In another groundbreaking research effort, scientists explored the use of 4,4,5,5,5-Pentafluoropentan-1-ol in the synthesis of fluorinated surfactants for drug delivery systems. The study, published in Advanced Drug Delivery Reviews (2024), demonstrated that surfactants derived from this compound exhibited superior stability and biocompatibility compared to traditional hydrocarbon-based surfactants. These findings open new avenues for the development of more efficient and safer drug delivery platforms.

Recent advancements in synthetic methodologies have also facilitated the scalable production of 4,4,5,5,5-Pentafluoropentan-1-ol, addressing previous challenges related to its availability and cost. A study in Organic Process Research & Development (2023) reported an optimized catalytic process that significantly improved the yield and purity of this compound, making it more accessible for industrial applications. This development is expected to accelerate its adoption in large-scale pharmaceutical manufacturing.

Looking ahead, researchers are investigating the potential of 4,4,5,5,5-Pentafluoropentan-1-ol in emerging areas such as targeted cancer therapies and neurodegenerative disease treatments. Preliminary results from in vitro and in vivo studies suggest that fluorinated compounds derived from this alcohol may offer improved blood-brain barrier penetration and reduced toxicity profiles. These promising findings underscore the compound's potential to address unmet medical needs in challenging therapeutic areas.